Cas no 2171740-83-1 (3-(2,3-dihydro-1-benzofuran-5-yl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid)

• Product Name: 3-(2,3-dihydro-1-benzofuran-5-yl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid
• CAS No: 2171740-83-1
• MF: C₂₇H₂₄N₂O₆
• MW: 472.489267349243
• CID: 5959779
• PubChem ID: 165545872
• Update Time: 2025-06-10

3-(2,3-dihydro-1-benzofuran-5-yl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2,3-dihydro-1-benzofuran-5-yl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid
• 3-[(2,3-dihydro-1-benzofuran-5-yl)carbamoyl]-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid
• 2171740-83-1
• EN300-1517481

• Inchi： 1S/C27H24N2O6/c30-25(31)14-23(26(32)28-17-9-10-24-16(13-17)11-12-34-24)29-27(33)35-15-22-20-7-3-1-5-18(20)19-6-2-4-8-21(19)22/h1-10,13,22-23H,11-12,14-15H2,(H,28,32)(H,29,33)(H,30,31)
• InChI Key： BDMVULGYOYABDN-UHFFFAOYSA-N
• SMILES： O(C(NC(CC(=O)O)C(NC1C=CC2=C(C=1)CCO2)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 472.16343649g/mol
• Monoisotopic Mass: 472.16343649g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 8
• Complexity: 768
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 114Ų

Additional information on 3-(2,3-dihydro-1-benzofuran-5-yl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid

Introduction to 3-(2,3-dihydro-1-benzofuran-5-yl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic Acid (CAS No. 2171740-83-1)

The compound 3-(2,3-dihydro-1-benzofuran-5-yl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid, identified by its CAS number 2171740-83-1, represents a significant advancement in the field of pharmaceutical chemistry. This intricate molecular structure combines elements of heterocyclic chemistry with functional groups that suggest a wide range of potential applications, particularly in the development of novel therapeutic agents.

At the core of this compound's identity is its benzofuran scaffold, a structural motif renowned for its presence in numerous bioactive natural products and synthetic drugs. The benzofuran ring system, characterized by its aromaticity and stability, is further modified by a dihydro derivative at the 2,3-position, which introduces additional conformational flexibility. This modification is particularly noteworthy, as it can influence the compound's solubility, metabolic stability, and overall pharmacokinetic profile.

The presence of a carbamoyl group at the 3-position of the benzofuran ring adds another layer of functionality, enhancing the compound's potential as a precursor for further derivatization. This group is commonly employed in medicinal chemistry to introduce polar characteristics, which can improve binding affinity to biological targets. Additionally, the carbamoyl moiety can serve as a linker between different pharmacophoric units, facilitating the design of multi-target drugs.

One of the most striking features of this compound is the incorporation of a fluorenylmethoxycarbonyl (Fmoc) group at the amino position. The Fmoc group is widely used in peptide synthesis and drug development due to its stability under various reaction conditions and its ability to protect amino groups during synthetic procedures. In this context, the Fmoc group not only provides a means for controlled functionalization but also suggests potential applications in peptidomimetic drug design.

The propanoic acid moiety at the 3-position completes this complex molecular architecture. This carboxylic acid group can participate in various chemical reactions, including esterification and amidation, which are fundamental to drug synthesis. Moreover, carboxylic acids are known for their ability to form hydrogen bonds with biological targets, thereby enhancing binding interactions and improving pharmacological efficacy.

Recent research in medicinal chemistry has highlighted the importance of incorporating multifunctional groups into drug candidates to achieve synergistic effects and improve therapeutic outcomes. The compound 3-(2,3-dihydro-1-benzofuran-5-yl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid exemplifies this trend by combining several pharmacophoric elements into a single molecule. This approach has been successfully employed in the development of drugs that target multiple pathways simultaneously, leading to enhanced efficacy and reduced side effects.

In particular, studies have shown that benzofuran derivatives exhibit promising activities in various therapeutic areas, including anti-inflammatory, anticancer, and antimicrobial applications. The structural features of this compound make it a compelling candidate for further investigation in these fields. For instance, the benzofuran scaffold can interact with specific enzymes and receptors involved in inflammatory processes, while the Fmoc group provides a versatile handle for additional modifications.

The propanoic acid moiety also contributes to the compound's potential therapeutic utility. Carboxylic acids have been widely used in drug design due to their ability to modulate enzyme activity and receptor binding. In addition, propanoic acid derivatives have shown promise in treating various diseases by influencing metabolic pathways and cellular signaling processes.

Advanced computational methods have been increasingly employed to predict the biological activity of novel compounds like 3-(2,3-dihydro-1-benzofuran-5-yl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid. Molecular docking simulations have revealed that this compound can bind effectively to several target proteins implicated in human diseases. These simulations not only provide insights into the compound's mechanism of action but also guide experimental efforts toward optimizing its pharmacological properties.

Experimental validation of these computational predictions has been crucial in advancing drug discovery efforts. In vitro assays have demonstrated that this compound exhibits significant inhibitory activity against key enzymes involved in disease pathways. Furthermore, preclinical studies have shown promising results in animal models, suggesting its potential as a lead compound for further development.

The synthesis of complex molecules like 3-(2,3-dihydro-1-benzofuran-5-yl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid represents a significant challenge in synthetic chemistry. However, recent advancements in synthetic methodologies have made it possible to construct such intricate structures with greater efficiency and precision. These advancements include novel catalytic systems and green chemistry approaches that minimize waste and improve yield.

The role of automation and high-throughput screening (HTS) has been instrumental in accelerating drug discovery pipelines. These technologies enable researchers to rapidly test large libraries of compounds for biological activity, thereby identifying promising candidates more quickly than traditional methods. The compound 2171740-83-1 is an excellent example of how HTS can be leveraged to identify novel therapeutics.

In conclusion, the compound 3-(2,3-dihydro-1-benzofuran-5-yl)carbamoyl-3-({(9H-fluoren-9-ylmethoxycarbonyl}amino)propanoic acid, with its CAS number 2171740-83, represents a significant advancement in pharmaceutical chemistry. Its unique structural features and multifunctional groups make it a promising candidate for further investigation in various therapeutic areas. As research continues to uncover new applications for this compound and similar molecules derived from benzofuran scaffolds، its potential as a next-generation therapeutic agent remains highly exciting。